Cas no 51238-46-1 (Benzonitrile, 4-(phenylthio)-)

• Product Name: Benzonitrile, 4-(phenylthio)-
• CAS No: 51238-46-1
• MF: C₁₃H₉NS
• MW: 211.282261610031
• MDL: MFCD02913413
• CID: 362761
• PubChem ID: 12743534
• Update Time: 2025-09-28

Benzonitrile, 4-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(phenylthio)-
• 4-phenylsulfanylbenzonitrile
• 4-cyanophenylphenyl sulfide
• 4-thiophenoxybenzonitrile
• phenyl p-cyanophenyl sulfide
• BPUORBVHZGHTPR-UHFFFAOYSA-N
• 4-(Phenylsulfanyl)Benzonitrile
• 4-(Phenylthio)benzonitrile
• BDBM50402242
• A1-05470
• DTXSID20508699
• AKOS000221691
• 51238-46-1
• CHEMBL2204771
• SCHEMBL2985023
• p-cyanodiphenylsulfide

• MDL： MFCD02913413
• Inchi： 1S/C13H9NS/c14-10-11-6-8-13(9-7-11)15-12-4-2-1-3-5-12/h1-9H
• InChI Key： BPUORBVHZGHTPR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 211.04600
• Monoisotopic Mass: 211.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 49.09000
• LogP: 3.70948

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers